Cas no 88711-71-1 (Methanone, (2-methyl-1,5-cycloheptadien-1-yl)phenyl-)

• Product Name: Methanone, (2-methyl-1,5-cycloheptadien-1-yl)phenyl-
• CAS No: 88711-71-1
• MF: C₁₅H₁₆O
• MW: 212.286944389343
• CID: 623612
• PubChem ID: 71319748
• Update Time: 2025-04-19

Methanone, (2-methyl-1,5-cycloheptadien-1-yl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-methyl-1,5-cycloheptadien-1-yl)phenyl-
• (2-methylcyclohepta-1,5-dien-1-yl)-phenylmethanone
• 88711-71-1
• (2-Methylcyclohepta-1,5-dien-1-yl)(phenyl)methanone
• DTXSID60749746

• Inchi： 1S/C15H16O/c1-12-8-4-2-7-11-14(12)15(16)13-9-5-3-6-10-13/h2-3,5-7,9-10H,4,8,11H2,1H3
• InChI Key： GQLAIMFPEALICL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1CC=CCCC=1C

Computed Properties

• Exact Mass: 212.120115130g/mol
• Monoisotopic Mass: 212.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų